1-(4-fluorobenzoyl)-N-1,3,4-thiadiazol-2-yl-3-piperidinecarboxamide
Overview
Description
1-(4-fluorobenzoyl)-N-1,3,4-thiadiazol-2-yl-3-piperidinecarboxamide is a chemical compound that is widely used in scientific research applications. It is a thiadiazole derivative that has shown potential as a therapeutic agent for various diseases.
Mechanism of Action
The exact mechanism of action of 1-(4-fluorobenzoyl)-N-1,3,4-thiadiazol-2-yl-3-piperidinecarboxamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins in the body that are involved in the development and progression of various diseases. It has also been found to modulate the expression of certain genes that are involved in the regulation of cellular processes.
Biochemical and Physiological Effects:
1-(4-fluorobenzoyl)-N-1,3,4-thiadiazol-2-yl-3-piperidinecarboxamide has been found to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity. It has also been found to protect against neuronal damage and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-fluorobenzoyl)-N-1,3,4-thiadiazol-2-yl-3-piperidinecarboxamide in lab experiments is its wide range of potential therapeutic uses. It has also been found to have low toxicity levels, making it a safe compound to use in experiments. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the use of 1-(4-fluorobenzoyl)-N-1,3,4-thiadiazol-2-yl-3-piperidinecarboxamide in scientific research. One area of interest is its potential use as a treatment for neurodegenerative disorders. Another area of interest is its potential use in combination with other compounds to enhance its therapeutic effects. Further studies are needed to fully understand the mechanism of action and potential therapeutic uses of this compound.
Synthesis Methods
The synthesis of 1-(4-fluorobenzoyl)-N-1,3,4-thiadiazol-2-yl-3-piperidinecarboxamide involves the reaction of 4-fluorobenzoyl chloride with 1,3,4-thiadiazole-2-amine in the presence of a base such as triethylamine. The resulting product is then reacted with piperidine-3-carboxylic acid to obtain the final compound.
Scientific Research Applications
1-(4-fluorobenzoyl)-N-1,3,4-thiadiazol-2-yl-3-piperidinecarboxamide has been extensively studied for its potential therapeutic uses. It has been found to exhibit anticancer, antidiabetic, and anti-inflammatory activities. It has also shown potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1-(4-fluorobenzoyl)-N-(1,3,4-thiadiazol-2-yl)piperidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN4O2S/c16-12-5-3-10(4-6-12)14(22)20-7-1-2-11(8-20)13(21)18-15-19-17-9-23-15/h3-6,9,11H,1-2,7-8H2,(H,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZKSPYMSBOJOGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)C(=O)NC3=NN=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-fluorophenyl)carbonyl]-N-(1,3,4-thiadiazol-2-yl)piperidine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{3-[(cyclopropylcarbonyl)amino]-2-methylphenyl}cyclohexanecarboxamide](/img/structure/B6076258.png)
![7-[2-(dimethylamino)ethyl]-3-(4-fluorophenyl)-2-(methoxymethyl)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one](/img/structure/B6076262.png)
![N-isopropyl-7-(3-methoxybenzyl)-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide](/img/structure/B6076286.png)
![2-{2-[(6-ethyl-2-morpholin-4-ylpyrimidin-4-yl)amino]ethyl}-6-methylpyrimidin-4(3H)-one](/img/structure/B6076294.png)
![methyl 4-[5-methyl-4-({2-[2-(2-pyridinyl)ethyl]-1-piperidinyl}methyl)-1,3-oxazol-2-yl]benzoate](/img/structure/B6076301.png)
![7-(dimethylamino)-2,8-dimethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one](/img/structure/B6076313.png)
![N-(2-furylmethyl)-N'-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]urea](/img/structure/B6076316.png)
![N-{1-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinyl}cyclobutanecarboxamide](/img/structure/B6076327.png)
![3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide](/img/structure/B6076335.png)
![2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-N-(5-oxo-7-phenyl-5,6,7,8-tetrahydroquinazolin-2-yl)acetamide](/img/structure/B6076341.png)